Cas no 105769-30-0 (5-Isothiazolecarboxylic acid, 3-(4-phenoxyphenyl)-)

• Product Name: 5-Isothiazolecarboxylic acid, 3-(4-phenoxyphenyl)-
• CAS No: 105769-30-0
• MF: C₁₆H₁₁NO₃S
• MW: 297.328442811966
• CID: 1160859
• Update Time: 2024-07-26

5-Isothiazolecarboxylic acid, 3-(4-phenoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolecarboxylic acid, 3-(4-phenoxyphenyl)-

• Inchi： 1S/C16H11NO3S/c18-16(19)15-10-14(17-21-15)11-6-8-13(9-7-11)20-12-4-2-1-3-5-12/h1-10H,(H,18,19)
• InChI Key： HVLTZZLOBCDARJ-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=CC(C2=CC=C(OC3=CC=CC=C3)C=C2)=N1

Computed Properties

• Exact Mass: 297.04603

Experimental Properties

• Density: 1.348±0.06 g/cm3(Predicted)
• Melting Point: 181-183 °C (decomp)
• Boiling Point: 425.9±45.0 °C(Predicted)
• PSA: 59.42
• pka: 1.14±0.10(Predicted)